ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 4-[[(E)-3-(2-hydroxyphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C18H17NO4/c1-2-23-18(22)14-7-10-15(11-8-14)19-17(21)12-9-13-5-3-4-6-16(13)20/h3-12,20H,2H2,1H3,(H,19,21)/b12-9+
• InChI Key: PUAGRZPNSWQVPU-FMIVXFBMSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2O
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2O
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

Ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate, also known as EHAAB, is a synthetic compound that has gained a lot of attention in recent years due to its potential applications in scientific research. EHAAB is a member of the benzoate family and is a derivative of 2-hydroxyphenylacrylic acid. It has been shown to have a variety of biochemical and physiological effects, which make it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in cell growth and proliferation. It has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which play a key role in the invasion and metastasis of cancer cells. ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, as well as inhibit cell proliferation and migration. It has also been shown to have anti-inflammatory effects, as well as antioxidant properties. These properties make it a promising candidate for use in a variety of laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate in laboratory experiments is its ability to induce apoptosis in cancer cells. This makes it a potential candidate for use in chemotherapy. ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate also has anti-inflammatory and antioxidant properties, which make it useful for studying a variety of biological processes. However, one limitation of using ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate in laboratory experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate. One area of research is to further elucidate its mechanism of action, which will help to better understand its potential applications in scientific research. Another area of research is to investigate its potential use in combination with other chemotherapeutic agents, which may enhance its efficacy. Additionally, research is needed to investigate the potential side effects of ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

Ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate can be synthesized using a variety of methods, including the reaction of 2-hydroxyphenylacrylic acid with ethyl 4-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

Ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that ethyl 4-{[3-(2-hydroxyphenyl)acryloyl]amino}benzoate can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This makes it a potential candidate for use in chemotherapy.